Cas no 70583-59-4 (1H-Pyrazole, 1-acetyl-3,4,5-trimethyl- (9CI))

• Product Name: 1H-Pyrazole, 1-acetyl-3,4,5-trimethyl- (9CI)
• CAS No: 70583-59-4
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 975358
• PubChem ID: 45121400
• Update Time: 2025-04-19

1H-Pyrazole, 1-acetyl-3,4,5-trimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-acetyl-3,4,5-trimethyl- (9CI)
• 1-(3,4,5-Trimethyl-1H-pyrazol-1-yl)ethanone
• 70583-59-4
• 1H-PYRAZOLE, 1-ACETYL-3,4,5-TRIMETHYL-
• DB-279451

• Inchi： 1S/C8H12N2O/c1-5-6(2)9-10(7(5)3)8(4)11/h1-4H3
• InChI Key： VUZFMPMLTAZXDW-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(C)=C(C)C(C)=N1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.9Ų